5-(benzoylamino)isophthalic acid
Overview
Description
5-(Benzoylamino)isophthalic acid, also known as BIPA, is a versatile organic compound that has gained significant attention in the field of materials science due to its unique properties. BIPA is a white crystalline powder that is soluble in organic solvents and has a high thermal stability.
Scientific Research Applications
Structural Applications in Coordination Polymers
- Lithium Storage Applications : Zinc(II), Manganese(II), and Gadolinium(III) coordination polymers based on 5-(benzoylamino)isophthalic acid derivatives have been synthesized, showing promise in lithium storage applications (Lin et al., 2019).
Polymer Synthesis
- Aromatic Polyamides : this compound is used in synthesizing aromatic polyamides with unique thermal stability and solubility properties (Lozano et al., 1995).
- Brominated Chiral Polyamides : Novel aromatic chiral dicarboxylic acid derivatives of this compound have been developed for creating soluble, thermally stable polyamides with flame retardancy properties (Rafiee & Mallakpour, 2016).
Advanced Materials
- Metal-Organic Frameworks (MOFs) : MOFs constructed with this compound show potential in creating materials with high electrical conductivity and specific surface area, useful for lithium-ion batteries (Peng et al., 2017).
- Luminescent Sensors : Lanthanide-based coordination polymers with this compound can function as luminescent sensors for detecting metal ions like Hg2+ and Pb2+ (Lin et al., 2019).
Photoluminescent Properties
- Photoactive Polyamides : The synthesis of photoactive polyamides using this compound derivatives shows promise in developing materials with specific UV absorption and fluorescence emission properties (Rafiee, 2015).
properties
IUPAC Name |
5-benzamidobenzene-1,3-dicarboxylic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11NO5/c17-13(9-4-2-1-3-5-9)16-12-7-10(14(18)19)6-11(8-12)15(20)21/h1-8H,(H,16,17)(H,18,19)(H,20,21) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFRFDEPXCLSYCP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=CC(=CC(=C2)C(=O)O)C(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11NO5 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.25 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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